Cas no 2229291-71-6 (methyl 2-1-(2-chloro-1,3-thiazol-5-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(2-chloro-1,3-thiazol-5-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229291-71-6
• MF: C₉H₁₀ClNO₃S
• MW: 247.698600292206
• CID: 6338303
• PubChem ID: 165635295
• Update Time: 2025-10-29

methyl 2-1-(2-chloro-1,3-thiazol-5-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(2-chloro-1,3-thiazol-5-yl)cyclopropyl-2-hydroxyacetate
• 2229291-71-6
• methyl 2-[1-(2-chloro-1,3-thiazol-5-yl)cyclopropyl]-2-hydroxyacetate
• EN300-1994809

• Inchi： 1S/C9H10ClNO3S/c1-14-7(13)6(12)9(2-3-9)5-4-11-8(10)15-5/h4,6,12H,2-3H2,1H3
• InChI Key： YBHNBTHSDPFMEU-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2(C(C(=O)OC)O)CC2)S1

Computed Properties

• Exact Mass: 247.0069920g/mol
• Monoisotopic Mass: 247.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 2-1-(2-chloro-1,3-thiazol-5-yl)cyclopropyl-2-hydroxyacetate

Compound CAS No 2229291-71-6: Methyl 2-(1-(2-chloro-1,3-thiazol-5-yl)cyclopropyl)-2-hydroxyacetate

The compound with CAS No 2229291-71-6, known as methyl 2-(1-(chloro-thiazol-cyclopropyl)hydroxyacetate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with a thiazole moiety and a hydroxyl group attached to an acetate ester. The presence of the chlorine atom in the thiazole ring adds to its chemical reactivity and biological activity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, cyclization, and esterification. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps like the formation of the cyclopropane ring.

In terms of applications, methyl 2-(1-(chloro-thiazol-cyclopropyl))hydroxyacetate has shown promise in the field of drug discovery. Its structure resembles certain bioactive molecules, making it a valuable lead compound for developing new therapeutic agents. For instance, studies have demonstrated that this compound exhibits moderate activity against various enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

Moreover, the compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis. By incorporating this molecule into reaction pathways, chemists can achieve high enantioselectivity in the formation of complex chiral centers. This property makes it a valuable tool in the synthesis of enantiomerically pure compounds, which are crucial for pharmaceutical applications.

The latest research on this compound has focused on its interaction with biological systems. Using advanced techniques like X-ray crystallography and molecular modeling, scientists have gained insights into its binding modes with target proteins. These studies have revealed that the compound's thiazole ring plays a critical role in stabilizing interactions through hydrogen bonding and π–π interactions.

In addition to its direct applications, methyl 2-(1-(chloro-thiazol-cyclopropyl))hydroxyacetate serves as a versatile building block for constructing more complex molecules. Its reactivity under various conditions allows for functional group transformations that are essential in organic synthesis.

The development of green chemistry practices has also influenced the study of this compound. Researchers are increasingly focusing on environmentally friendly methods for its synthesis and application. For example, solvent-free reactions and catalytic processes are being explored to reduce waste and improve sustainability.

In conclusion, methyl 2-(1-(chloro-thiazol-cyclopropyl))hydroxyacetate (CAS No 2229291-71) is a multifaceted compound with wide-ranging potential in chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for advancing scientific research and developing innovative solutions across various industries.